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Compound of Interest

Compound Name: 4-Methoxy-7-methylindane

CAS No.: 175136-08-0

Cat. No.: B063515

Get Quote

Safe Disposal Protocol: 4-Methoxy-7-methylindane[1][2][3]

Executive Summary & Waste Characterization
4-Methoxy-7-methylindane (CAS: 175136-08-0 / Related analogs) is a bicyclic aromatic ether

used primarily as an intermediate in pharmaceutical and fragrance synthesis.[1][2][3]

Effective disposal requires treating this substance not merely as "waste," but as a High-BTU

Non-Halogenated Organic Solvent.[1][2] Due to its lipophilic nature (indane skeleton) and

electron-rich methoxy substituent, it poses specific risks regarding flammability and aquatic

toxicity.[1][2]

Critical Waste Profile:

RCRA Classification:D001 (Ignitable).[1][2][3]

Primary Hazard: Flammable Liquid (Category 3 or 4 depending on purity).[1][2][3]

Secondary Hazard: Aquatic Chronic Toxicity (prevent release to drains).[1][2][3]
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Disposal Method: Fuel Blending / Thermal Oxidation (Incineration).[1][2][3]

Chemical Property & Hazard Matrix
Understanding the physical properties dictates the disposal vessel and stream.[1][2][3]

Property Value / Characteristic Impact on Disposal

Physical State
Liquid (Colorless to pale

yellow)

Requires leak-proof secondary

containment.[1][2][3]

Flash Point
Est. 60°C - 80°C (Treat as

Flammable)

D001 designation.[1][2][3]

Must be grounded during

transfer.[1][2]

Solubility
Immiscible in water; Soluble in

organics

Do NOT attempt aqueous

dilution.[1][2][3]

Reactivity
Stable; Incompatible with

strong oxidizers

Segregate from

Nitric/Perchloric acids.[2][3]

Halogen Content None (C₁₁H₁₄O)
Non-Halogenated stream

(Lower disposal cost).[1][2][3]

Pre-Disposal: The Self-Validating Segregation
System
To ensure safety and regulatory compliance, follow this "Cradle-to-Grave" segregation logic.

This system validates itself: if a step fails (e.g., container incompatibility), the protocol halts

before a hazard occurs.[1][2][3]

Step 1: Stream Identification
Rule: Is the waste mixed with halogenated solvents (DCM, Chloroform)?

YES: Dispose as Halogenated Waste.[1][2]

NO: Dispose as Non-Halogenated Organic Waste.
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Why: Mixing non-halogenated high-BTU waste with halogens increases disposal costs

and complicates incineration chemistry.[1][2]

Step 2: Container Selection
Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1][2]

Validation: Check cap integrity. Do not use metal cans if the waste is acidic (though pure 4-
Methoxy-7-methylindane is neutral).[1][2][3]

Step 3: Chemical Compatibility Check
Critical Action: Ensure the waste container does not contain oxidizers.[1][2][3][4]

Mechanism:[2][5][6][7] The methoxy group activates the benzene ring, making it susceptible

to electrophilic attack.[1][2][3] Mixing with strong oxidizers (e.g., concentrated

) can lead to rapid exothermic decomposition.[1][2]

Operational Workflow: Disposal Procedure
Phase A: Transfer & Labeling

PPE: Wear nitrile gloves, safety goggles, and a flame-retardant lab coat.[1][2]

Venting: Perform all transfers inside a fume hood.

Grounding: If transferring volumes >4L, ground the receiving drum to prevent static

discharge.[1][2]

Labeling: Apply a hazardous waste label immediately upon the first drop of waste entering

the container.[1][2][3]

Required Fields: "Hazardous Waste," Chemical Name ("4-Methoxy-7-methylindane"),

Hazard Checkbox ("Flammable," "Toxic").[1][2][3]

Phase B: Waste Stream Logic (Visualization)
The following diagram illustrates the decision tree for segregating this specific compound.
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Waste Generation:
4-Methoxy-7-methylindane

Is it mixed with
Strong Oxidizers?

Is it mixed with
Halogenated Solvents

(DCM, CHCl3)?

Stream A: Halogenated Waste
(Expensive/Specific Incineration)

Yes

Stream B: Non-Halogenated Organic
(Fuel Blending/Incineration)

No (Preferred Route)

No

Stream C: Reactive Waste
(Requires Stabilization)

Yes (STOP)

Click to download full resolution via product page

Caption: Segregation logic ensuring 4-Methoxy-7-methylindane enters the correct thermal

oxidation stream.

Emergency Response: Spill Management
If a spill occurs during transfer:

Evacuate & Ventilate: Remove ignition sources immediately. The vapor is heavier than air

and may travel to ignition sources.[1][2]

Contain: Do not use water. Use an inert absorbent (Vermiculite or Polypropylene pads).[1][2]

[3]
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Why: Water will spread the lipophilic liquid, increasing the surface area for evaporation

and flammability.[1][2][3]

Collect: Scoop absorbed material into a wide-mouth jar. Label as "Debris contaminated with

Flammable Solvent."[1][2]

Clean: Wash the surface with a soap/water solution only after the bulk liquid is removed.[1]

[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063515?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

